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Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for conducting cationic photopolymerization using

Diphenyliodonium hexafluorophosphate (DPIHP) as a photoinitiator, with a high-pressure

mercury arc lamp as the UV radiation source. This system is widely applicable in fields

requiring rapid, solvent-free curing, such as coatings, adhesives, 3D printing, and the

encapsulation of therapeutic agents.[1][2]

Diphenyliodonium salts are efficient photoinitiators for cationic polymerization.[3] Upon

irradiation with UV light, they generate strong Brønsted acids, which initiate the polymerization

of monomers like epoxides and vinyl ethers.[1][4] Unlike free-radical polymerization, cationic

polymerization is not inhibited by oxygen and can continue even after the light source is

removed, a phenomenon known as "dark cure".[5] Mercury arc lamps are a common and

powerful UV source for these applications, providing broad-spectrum, high-intensity output

necessary to activate the photoinitiator.[1][6]

Safety Precautions
Extreme caution must be exercised when working with high-pressure mercury arc lamps and

chemical reagents.
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Mercury Arc Lamp Hazards:

UV Radiation: Never look directly at an operating lamp. Use appropriate UV-blocking

safety glasses, face shields, and skin protection to prevent severe burns and eye damage.

[7] Ensure the lamp is housed in a properly shielded and interlocked enclosure.

High Pressure/Temperature: Lamps operate at extremely high temperatures (up to 800°C)

and pressures (30-75 atm).[8][9] They pose a significant rupture risk, which can discharge

hot quartz fragments.[7] The fixture's lens must be capable of containing these fragments.

[7]

Mercury Exposure: If a lamp breaks, it will release toxic mercury vapor.[8][9] Immediately

evacuate and ventilate the area for at least 20 minutes.[8] Follow established cleanup

procedures for mercury spills, which include wearing gloves and using a special

adsorbent; never use a vacuum cleaner or broom.[8][10]

Ozone Generation: Short-wavelength UV light can produce ozone. Ensure the lamp

housing is well-ventilated or equipped with an ozone eater.[6]

Chemical Hazards:

Diphenyliodonium hexafluorophosphate (DPIHP): Handle DPIHP in a fume hood. Wear

standard personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses. Avoid inhalation of dust and contact with skin or eyes.

Monomers: Handle monomers (e.g., epoxides, acrylates) according to their specific Safety

Data Sheets (SDS). Many are skin or respiratory sensitizers.

Mechanism of Photoinitiation
Cationic photopolymerization initiated by diphenyliodonium salts occurs via photosensitization,

most commonly through an electron transfer process.[11] When the formulation is irradiated, a

photosensitizer (which can be the monomer itself or an added dye) absorbs a photon and is

promoted to an excited state. This excited molecule then donates an electron to the

diphenyliodonium cation (Ph₂I⁺). The resulting diphenyliodinyl radical is unstable and rapidly

decomposes to generate a phenyl radical and phenyl iodide. The radical cation of the
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photosensitizer can then react with a hydrogen donor (like the monomer) to produce a strong

protic acid (H⁺PF₆⁻), which is the true initiating species for the cationic polymerization.[11][12]
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Caption: Photoinitiation mechanism of diphenyliodonium salts.
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Experimental Setup & Workflow
A typical setup consists of a high-pressure mercury arc lamp, a power supply, a lamp housing

with cooling and focusing optics, and a sample stage. For kinetic analysis, a differential

scanning calorimeter (DSC) equipped with a UV light source (photo-DSC) is commonly used to

measure the heat flow during polymerization, which is proportional to the reaction rate.[12]
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Caption: General experimental workflow for photopolymerization.
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Protocols
Protocol 1: Preparation of Photopolymerizable
Formulation

Materials:

Cationically polymerizable monomer (e.g., 3,4-epoxycyclohexylmethyl-3,4-

epoxycyclohexanecarboxylate (EPOX) or cyclohexene oxide (CHO)).[12]

Diphenyliodonium hexafluorophosphate (DPIHP).

(Optional) Photosensitizer (e.g., 2-chlorothioxanthone for sensitization to longer

wavelengths).[4]

Amber glass vials.

Procedure:

1. In an amber glass vial to protect from ambient light, weigh the desired amount of

monomer.

2. Add the photoinitiator (DPIHP) to the monomer. A typical concentration is 0.5-2.0 mol%.

3. If using a photosensitizer, add it at this stage (e.g., 0.05-0.5 mol%).[4]

4. Gently warm the mixture (if necessary) and stir or sonicate in the dark until all components

are fully dissolved.

5. Store the formulation in the dark until use.

Protocol 2: Photopolymerization Using a Mercury Arc
Lamp

Equipment:

High-pressure mercury arc lamp (e.g., 200-500 W) in a cooled housing (e.g., Newport

66905).[6]
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Lamp power supply.

UV filters (if specific wavelength ranges are needed, e.g., 350-450 nm).[6]

Sample holder or Photo-DSC instrument.

Radiometer to measure light intensity at the sample plane (e.g., at 365 nm).[6]

Procedure:

1. Turn on the cooling system for the lamp housing.

2. Ignite the mercury arc lamp and allow it to warm up for 5-10 minutes to achieve a stable

output.[9]

3. Prepare the sample by placing a small, known amount of the formulation into a sample

pan (for Photo-DSC) or onto a substrate.

4. Place the sample at a fixed distance from the lamp aperture.

5. Measure the light intensity at the sample position using a radiometer. Adjust the distance

or use neutral density filters to achieve the desired intensity (e.g., 50-500 mW/cm²).[13]

[14]

6. Open the lamp shutter to begin irradiation and start data collection simultaneously.

7. Irradiate the sample for the predetermined time (e.g., 60-900 seconds).[4]

8. Close the shutter to stop the exposure.

9. If monitoring dark cure, continue data collection after the shutter is closed until the reaction

ceases.[5]

10. Allow the lamp to cool down completely before powering off the system, following the

manufacturer's instructions.

Data Presentation
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Quantitative data from photopolymerization experiments should be organized to compare the

effects of different variables.

Table 1: Typical Experimental Parameters

Parameter Typical Range Monomer Example Reference

Photoinitiator (DPIHP) 0.5 - 2.0 mol%
Cyclohexene Oxide

(CHO)
[4]

Photosensitizer 0.05 - 0.5 mol%
Siloxane-functional

epoxy
[4]

Monomer 100% (neat) Acrylates, Epoxides [12]

Light Source
200-350 W Hg or Hg-

Xe Lamp
N/A [6][15]

Irradiance at Sample 50 - 500 mW/cm²
(Meth)acrylate

Telomers
[13][14]

Wavelength Range 300 - 500 nm Various [12]

Exposure Time 60 - 900 s Cyclohexene Oxide [4][12]

Table 2: Example Quantitative Results from Photo-DSC Analysis
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Formulation
Irradiance
(mW/cm²)

Time to Rₚₘₐₓ
(s)

Max.
Polymerization
Rate (Rₚₘₐₓ)
(s⁻¹)

Final
Conversion
(%)

CHO + 1%

DPIHP
90 45 0.08

70 (after 60 min)

[12]

EPOX + 1%

DPIHP
90 60 0.06 65

TMPTA + 1%

DPIHP
500 15 0.25 85

EPOX + 1%

DPIHP + 0.2%

Sensitizer

90 30 0.12 75

Note: Data in Table 2 are representative values based on typical experimental outcomes and

cited literature for illustrative purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Recent Developments of Versatile Photoinitiating Systems for Cationic Ring Opening
Polymerization Operating at Any Wavelengths and under Low Light Intensity Sources - PMC
[pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. mdpi.com [mdpi.com]

5. books.rsc.org [books.rsc.org]

6. pubs.acs.org [pubs.acs.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2016/ra/c6ra17533c
https://www.benchchem.com/product/b1225549?utm_src=pdf-custom-synthesis
https://www.researchgate.net/profile/Abdelkader_Bouaziz/post/Has_anyone_used_non-ionic_Photoinitiators_for_cationic_polymerization/attachment/5f3031625dcc010001ca72ed/AS%3A922673404190729%401596993890874/download/Photoinit+Polym+3.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272644/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272644/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272644/
https://www.researchgate.net/publication/299941282_Effect_of_diphenyliodonium_hexafluorophosphate_on_the_physical_and_chemical_properties_of_ethanolic_solvated_resins_containing_camphorquinone_and_1-phenyl-12-propanedione_sensitizers_as_initiators
https://www.mdpi.com/2073-4360/12/9/2146
https://books.rsc.org/books/edited-volume/1821/chapter/2052223/Cationic-Photoinitiators
https://pubs.acs.org/doi/10.1021/acssuschemeng.6b02175
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. shatrshield.com [shatrshield.com]

8. optoscience.com [optoscience.com]

9. nottingham.ac.uk [nottingham.ac.uk]

10. ehs.washington.edu [ehs.washington.edu]

11. New kinetic and mechanistic aspects of photosensitization of iodonium salts in
photopolymerization of acrylates - RSC Advances (RSC Publishing)
DOI:10.1039/C7RA05978G [pubs.rsc.org]

12. Squaric acid derivative effects on the kinetics of photopolymerization of different
monomers - RSC Advances (RSC Publishing) DOI:10.1039/C6RA17533C [pubs.rsc.org]

13. mdpi.com [mdpi.com]

14. researchgate.net [researchgate.net]

15. digitallightlab.com [digitallightlab.com]

To cite this document: BenchChem. [Application Note: Cationic Photopolymerization Using a
Mercury Arc Lamp and Diphenyliodonium Hexafluorophosphate]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1225549#experimental-
setup-for-photopolymerization-using-a-mercury-arc-lamp-and-diphenyliodonium-
hexafluorophosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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